N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H18N4O2S/c1-9-2-3-11-12(8-22-13(11)4-9)15(21)18-10-5-17-19(6-10)7-14(16)20/h5-6,8-9H,2-4,7H2,1H3,(H2,16,20)(H,18,21)
• InChI Key: ZQCPAWSENGCBTA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC=C2C(=O)NC3=CN(N=C3)CC(=O)N
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex organic compound with a unique structure that combines a pyrazole ring, a benzothiophene ring, and an amide group. This compound is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and its role as a building block for more complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide typically involves multi-step organic reactionsSpecific reaction conditions, such as the use of catalysts, solvents, and temperature control, are crucial to ensure high yields and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions or continuous flow processes. Optimization of reaction parameters, such as reaction time, temperature, and the concentration of reagents, is essential to maximize efficiency and minimize costs. Advanced techniques, such as automated synthesis and real-time monitoring, can further enhance the scalability and reproducibility of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Substitution: Substitution reactions, such as nucleophilic or electrophilic substitution, can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles or electrophiles depending on the desired substitution. Reaction conditions, such as solvent choice, temperature, and pH, must be carefully controlled to achieve the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction could produce amine or alcohol derivatives.

Scientific Research Applications

N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several scientific research applications:

Chemistry: The compound serves as a versatile building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Its potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties, make it a valuable target for drug discovery and development.

Medicine: The compound’s unique structure allows it to interact with various biological targets, making it a candidate for therapeutic applications.

Industry: In the industrial sector, the compound can be used in the development of new materials, such as polymers and coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and the biological system in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrazole and benzothiophene derivatives, such as:

• N-(2-amino-2-oxoethyl)acrylamide
• N-(2-amino-2-oxoethyl)-2-(2-oxo-1-pyrrolidinyl)acetamide

Uniqueness

What sets N-[1-(2-amino-2-oxoethyl)pyrazol-4-yl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide apart is its unique combination of functional groups and ring systems, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.